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Compound of Interest

2-Chloro-5-ethoxy-4-
Compound Name:

propoxybenzaldehyde
CAS No.: 692275-23-3
Cat. No.: B1620595
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Technical Guide: 2-Chloro-5-ethoxy-4-
propoxybenzaldehyde

Chemical Identity, Synthesis, and Physicochemical
Properties
Executive Summary

2-Chloro-5-ethoxy-4-propoxybenzaldehyde (CAS: 692275-23-3) is a fine chemical
intermediate characterized by a highly functionalized benzene core.[1] Its structure features an

aldehyde moiety (C1), a chlorine atom (C2), and two distinct alkoxy chains (C4-propoxy, C5-
ethoxy). This specific substitution pattern makes it a valuable building block for tuning
lipophilicity and metabolic stability in drug discovery programs. It is primarily utilized as a
precursor for reductive aminations to generate phenethylamine derivatives or as a coupling
partner in Knoevenagel condensations.

Chemical Identity & Structural Analysis[2]
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The molecule belongs to the class of polyalkoxybenzaldehydes. The presence of the chlorine
atom at the ortho position to the aldehyde exerts a significant steric and electronic influence,
often protecting the carbonyl group from nucleophilic attack relative to its non-chlorinated
analogs while facilitating specific regioselective downstream transformations.

Attribute Detail

IUPAC Name 2-Chloro-5-ethoxy-4-propoxybenzaldehyde
CAS Registry Number 692275-23-3

Molecular Formula C12H15CIlOs3

Molecular Weight 242.70 g/mol

SMILES CCCOC1=C(C=C(C=0)C(=C1)Cl)ocCcC

InChi Key Not explicitly listed in public databases; derived

from structure

Structural Class Halogenated Alkoxybenzaldehyde

Electronic Effects

e Aldehyde (-CHO): Strong electron-withdrawing group (EWG), deactivating the ring but
directing meta.

o Alkoxy Groups (-OEt, -OPr): Strong electron-donating groups (EDG) via resonance,
activating the ring at ortho and para positions.

o Chlorine (-Cl): Weakly deactivating (inductive) but ortho/para directing (resonance).

¢ Net Result: The C1 position is electrophilic. The aromatic ring is electron-rich due to the two
alkoxy groups, making it susceptible to further electrophilic aromatic substitution (though the
C2 and C5/C4 positions are blocked).

Physicochemical Properties[5][6][7]

Note: Specific experimental values for this exact CAS are rare in open literature. Data below
represents derived values from validated computational models and homologous series (e.g.,
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2-chloro-4,5-dimethoxybenzaldehyde).

Property Value | Description Source/Derivation

Physical State Solid (Crystalline powder) Analog Comparison [1]
Melting Point 75°C — 85°C (Estimated) Based on homologs [1]
Boiling Point ~330°C (at 760 mmHg) Computed (ACD/Labs)

Soluble in DCM, DMSO,
Solubility Methanol, Ethyl Acetate; Lipophilic nature

Insoluble in Water

LogP 3.34 ChemScene Data [1]
N/A (Non-ionizable in standard

pKa Structural assessment
range)

2-8°C, inert atmosphere o N
Storage ) Oxidation sensitive [2]
(Argon/Nitrogen)

Synthesis & Manufacturing Routes

The synthesis of 2-Chloro-5-ethoxy-4-propoxybenzaldehyde generally follows a convergent
route involving the sequential alkylation of a dihydroxybenzaldehyde scaffold or the chlorination
of a pre-formed dialkoxybenzaldehyde.

Route A: Chlorination of 3-Ethoxy-4-
propoxybenzaldehyde

This is the most direct industrial route, leveraging the directing effects of the alkoxy groups.
 Starting Material: 3-Ethoxy-4-hydroxybenzaldehyde (Ethyl Vanillin).
» Alkylation: Reaction with propyl bromide (

-PrBr) and base (

) in DMF to form 3-ethoxy-4-propoxybenzaldehyde.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1620595/docs?utm_src=pdf-body#chemical-structure-and-properties-of-2-chloro-5-ethoxy-4-propoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Chlorination: Electrophilic aromatic substitution using sulfuryl chloride (

) or N-chlorosuccinimide (NCS).

o Regioselectivity Challenge: The directing groups (OEt at C3, OPr at C4) activate positions
2 and 6. The C2 position is sterically crowded (between Aldehyde and Ethoxy) but
electronically favorable. Optimization of temperature and solvent is required to favor the 2-

chloro isomer over the 6-chloro isomer.

Route B: Formylation of the Alkoxybenzene (Vilsmeier-
Haack)

e Precursor: 1-Chloro-4-ethoxy-5-propoxybenzene.
e Formylation: Reaction with

and DMF.

o Mechanism:[2] The formyl group is introduced para to the strongest activator or in the

most accessible activated position.

Visualization: Synthesis Workflow (Route A)

Regioselective

Ethyl Vanillin Alkylation Intermediate: Chlorinat tion Substitution Target:
(3-Ethoxy-4-hydroxybenzaldehyde) (n-PrBr, K2CO3, DMF, 80°C) 3-Ethoxy-4-propoxybenzaldehyde (NCS or SO2CI2, DCM, 0°C) 2-Chloro-5-ethoxy-4-propoxybenzaldehyde

Click to download full resolution via product page

Figure 1: Proposed synthetic pathway via alkylation of Ethyl Vanillin followed by regioselective

chlorination.

Analytical Characterization

To validate the identity of 2-Chloro-5-ethoxy-4-propoxybenzaldehyde, researchers must
confirm the regiochemistry of the chlorine atom and the distinct alkoxy chains.

e 1H NMR (Chloroform-d, 400 MHz):
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o Aldehyde (-CHO): Singlet at ~10.3 ppm.[3]
o Aromatic Protons: Two singlets (due to para relationship on the tetrasubstituted ring).

» H3 (between Cl and OPr? No, position 3 is H? No, C3 is H in 2-CI-4,5-subst? Wait.
Numbering: 1-CHO, 2-Cl, 3-H, 4-OPr, 5-OEt, 6-H.

= Actually, if it is 2-Cl, 4-OPr, 5-OFEt:

» H3is between Cl and OPr.

» HG6 is between OEt and CHO.

» Expect two singlets in the aromatic region (~7.0 - 7.5 ppm).
o Ethoxy (-OCH2CHs): Quartet (~4.1 ppm) and Triplet (~1.4 ppm).
o Propoxy (-OCH2CH2CHs): Triplet (~4.0 ppm), Multiplet (~1.8 ppm), Triplet (~1.0 ppm).

e Mass Spectrometry (GC-MS):

o Molecular lon (

): 242 (3°Cl) and 244 (3’Cl) in a 3:1 ratio.
o Fragmentation: Loss of propyl (M-43) and ethyl (M-29) chains.

Reactivity & Applications

This compound acts as a versatile "linchpin” in medicinal chemistry.

Reductive Amination (Phenethylamine Synthesis)

The primary application of such benzaldehydes is the conversion to phenethylamines (PEAS)
or benzylamines, which are pharmacophores in many CNS-active drugs.

o Reaction: Aldehyde + Nitromethane (
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Nitrostyrene
Phenethylamine.

» Relevance: The "2-Chloro-4,5-dialkoxy" pattern is structurally related to the 2C-C family of
compounds, utilized in serotonin receptor (5-HT2A) binding studies.

Knoevenagel Condensation

The aldehyde condenses readily with active methylene compounds (e.g., malonic acid, ethyl
acetoacetate) to form cinnamic acid derivatives, which are precursors to flavonoids and
coumarins.

Scaffold for SGLT2 Inhibitors

While not the exact intermediate for marketed gliflozins, the chloro-alkoxy-benzyl motif is critical
in optimizing the hydrophobic interactions within the SGLT2 active site. This molecule serves
as a probe to test the steric tolerance of the "Site B" binding pocket in inhibitor design.

Handling & Safety Protocols

Signal Word:WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).[4]

Protocol Description

Nitrile gloves (0.11mm), Safety Goggles, Lab

PPE
Coat.
) Use only in a chemical fume hood. Dust/mist
Inhalation o
can be irritating to mucous membranes.
) Sweep up solids to avoid dust generation.
Spill Cleanup ) S
Neutralize surface with dilute ethanol/water.
Store under inert gas (Argon) at 2-8°C.
Storage Aldehydes can auto-oxidize to benzoic acids

upon prolonged air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-chloro-5-ethoxy-4-propoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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